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Compound of Interest

Compound Name: Methoxy adrenaline hydrochloride

Cat. No.: B6264728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

methoxyadrenaline hydrochloride. The information is compiled from various safety data sheets

and scientific literature to ensure a thorough understanding of its properties, hazards, and

handling procedures. This document is intended to be a vital resource for researchers,

scientists, and professionals involved in drug development and other scientific applications.

Chemical and Physical Properties
Methoxyadrenaline hydrochloride, a metabolite of epinephrine, is a compound frequently used

in biomedical research. A clear understanding of its physical and chemical properties is

fundamental for its safe handling and use in experimental settings.
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Property Value Source(s)

Molecular Formula C₁₀H₁₆ClNO₃ [1]

Molecular Weight 233.69 g/mol [1]

Appearance Solid [2]

Color White to off-white

Solubility Soluble in water.

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Vapor Pressure Data not available

Toxicological Data
Toxicological information is critical for assessing the potential hazards associated with a

chemical. While specific toxicity data for methoxyadrenaline hydrochloride is limited, data for

the closely related compound epinephrine hydrochloride provides valuable insight.

Parameter Value Species Route Source(s)

LD50 (Lethal

Dose, 50%)
90 mg/kg Mouse Oral [3]

LD50 (Lethal

Dose, 50%)
62 mg/kg Rat Dermal [4]

LD50 (Lethal

Dose, 50%)
1,250 µg/kg Rat Intraperitoneal [3]

Hazard Classifications for Metanephrine Hydrochloride:[1]

Skin Irritation: Category 2[1]
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Eye Irritation: Category 2A[5]

Specific Target Organ Toxicity (Single Exposure) - Respiratory Tract Irritation: Category 3[1]

[5]

Hazard Identification and Safety Precautions
Based on the available data for metanephrine hydrochloride, the following hazard statements

and precautionary measures are relevant.

Hazard Statements:[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Experimental Protocols
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Accurate quantification of catecholamines and their metabolites is crucial in many research

contexts. The following outlines a general experimental protocol for the analysis of

catecholamines in plasma, based on high-performance liquid chromatography (HPLC) with

electrochemical detection or tandem mass spectrometry (LC/MS/MS).

Protocol: Determination of Plasma Catecholamines
Objective: To quantify the concentration of catecholamines (including methoxyadrenaline) in

plasma samples.

Methodology:

Sample Collection and Preparation:

Collect whole blood in tubes containing EDTA.[6]

Immediately place the sample on ice to prevent degradation of catecholamines.[6]

Centrifuge the blood sample to separate the plasma.

To ensure stability, a stabilizer solution (e.g., 0.5M EDTA and sodium metabisulfite) should

be added to the plasma.[7]

Plasma samples should be stored at -80°C until analysis.[7]

Extraction of Catecholamines:

Catecholamines are selectively adsorbed from the plasma onto acid-washed alumina at a

pH of 8.7.[8]

The alumina is then washed to remove interfering substances.

Catecholamines are subsequently eluted from the alumina using an acidic solution (e.g.,

0.1N HCl).[8]

Analytical Measurement:

Using HPLC with Electrochemical Detection:
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The eluate is injected into a reversed-phase C18 HPLC column.[8]

An electrochemical detector is used to quantify the separated catecholamines.[8]

Using LC/MS/MS:

For increased sensitivity and specificity, the eluate can be analyzed by LC/MS/MS.[7]

A triple quadrupole mass spectrometer monitors specific MRM (Multiple Reaction

Monitoring) transitions for each catecholamine and their deuterated internal standards.

[7]

Data Analysis:

The concentration of each catecholamine is determined by comparing its peak area to that

of a known concentration of an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10798352/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10798352/
https://www.agilent.com/cs/library/applications/5991-6530EN.pdf
https://www.agilent.com/cs/library/applications/5991-6530EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6264728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Catecholamine Extraction

Analysis

Whole Blood Collection (EDTA tubes)

Immediate Placement on Ice

Centrifugation

Plasma Separation

Addition of Stabilizer

Storage at -80°C

Adsorption onto Alumina (pH 8.7)

Washing of Alumina

Elution with Acid

HPLC Separation LC/MS/MS Analysis

Electrochemical Detection Mass Spectrometry Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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